2-(methoxymethyl)-2-methylpyrrolidine hydrochloride
Overview
Description
2-(methoxymethyl)-2-methylpyrrolidine hydrochloride is a chemical compound that belongs to the class of pyrrolidines. Pyrrolidines are five-membered nitrogen-containing heterocycles that are widely used in organic synthesis and pharmaceutical chemistry. This compound is known for its versatile applications in various fields, including medicinal chemistry, organic synthesis, and industrial processes.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(methoxymethyl)-2-methylpyrrolidine hydrochloride typically involves the reaction of 2-methylpyrrolidine with formaldehyde and methanol in the presence of an acid catalyst. The reaction proceeds through the formation of an intermediate, which is then converted to the desired product by the addition of hydrochloric acid. The reaction conditions usually involve moderate temperatures and controlled pH levels to ensure high yield and purity of the product .
Industrial Production Methods
In industrial settings, the production of this compound is carried out using large-scale reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency in the production process. The industrial methods also focus on minimizing waste and optimizing the use of raw materials to reduce environmental impact .
Chemical Reactions Analysis
Types of Reactions
2-(methoxymethyl)-2-methylpyrrolidine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.
Substitution: The methoxymethyl group can be substituted with other functional groups using appropriate reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include N-oxides, amine derivatives, and various substituted pyrrolidines, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
2-(methoxymethyl)-2-methylpyrrolidine hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is used in the study of enzyme mechanisms and as a probe in biochemical assays.
Mechanism of Action
The mechanism of action of 2-(methoxymethyl)-2-methylpyrrolidine hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to changes in cellular signaling pathways and physiological responses .
Comparison with Similar Compounds
Similar Compounds
- 2-(methoxymethyl)pyrrolidine hydrochloride
- 2-methylpyrrolidine hydrochloride
- N-methylpyrrolidine hydrochloride
Uniqueness
2-(methoxymethyl)-2-methylpyrrolidine hydrochloride is unique due to the presence of both methoxymethyl and methyl groups on the pyrrolidine ring. This structural feature imparts distinct chemical and biological properties to the compound, making it valuable in various applications. The combination of these functional groups enhances its reactivity and specificity in chemical reactions and biological interactions .
Properties
CAS No. |
1624303-22-5 |
|---|---|
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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